4-But-2-ynyloxy-1,2-dimethoxybenzene
Description
4-But-2-ynyloxy-1,2-dimethoxybenzene (verbutin) is a synthetic aromatic compound characterized by a 1,2-dimethoxybenzene core substituted with a but-2-ynyloxy group at the 4-position. Its structure includes a chiral carbon in the but-2-ynyloxy chain, distinguishing it from simpler alkyl or allyl derivatives . Synthesized from catechol via methylation, acetylation, catalytic reduction, and condensation with propargyl alcohol, verbutin exhibits low toxicity and serves as a synergist in agrochemical applications. Notably, it enhances the biocontrol activity of insecticides by over 50% when combined with miecanying-I EC, demonstrating its utility in sustainable pest management .
Properties
Molecular Formula |
C12H14O3 |
|---|---|
Molecular Weight |
206.24 g/mol |
IUPAC Name |
4-but-2-ynoxy-1,2-dimethoxybenzene |
InChI |
InChI=1S/C12H14O3/c1-4-5-8-15-10-6-7-11(13-2)12(9-10)14-3/h6-7,9H,8H2,1-3H3 |
InChI Key |
LYVZIARJWLMUFS-UHFFFAOYSA-N |
Canonical SMILES |
CC#CCOC1=CC(=C(C=C1)OC)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Features
The table below highlights structural differences between verbutin and related 1,2-dimethoxybenzene derivatives:
| Compound Name | Substituent at 4-Position | Functional Groups/Features |
|---|---|---|
| 4-But-2-ynyloxy-1,2-dimethoxybenzene | But-2-ynyloxy (CH₂C≡C-O-) | Chiral center, alkynyl group |
| 4-Allyl-1,2-dimethoxybenzene | Allyl (CH₂CH=CH₂) | Terminal double bond |
| 4-Ethenyl-1,2-dimethoxybenzene | Ethenyl (CH₂=CH-) | Vinyl group |
| 4-Ethyl-1,2-dimethoxybenzene | Ethyl (CH₂CH₃) | Saturated alkyl chain |
| 4-Bromo-1,2-dimethoxybenzene | Bromo (Br) | Electrophilic halogen substituent |
Industrial and Ecological Relevance
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